Cas no 5221-67-0 (5-Methyl-2-phenyloxazole)

• Product name: 5-Methyl-2-phenyloxazole
• CAS No: 5221-67-0
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 936583
• PubChem ID: 247829

5-Methyl-2-phenyloxazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-phenyloxazole
• 5-methyl-2-phenyl-1,3-oxazole
• 5-methyl-2-phenyl-oxazole
• Oxazole,5-methyl-2-phenyl
• SCHEMBL734554
• AKOS006331123
• DTXSID10289728
• CHEMBL1971007
• NSC619205
• NSC-619205
• Oxazole, 5-methyl-2-phenyl-
• 5221-67-0
• 5-Methyl-2-phenyl-1,3-oxazole #
• NCI60_005734
• DB-071505

• Inchi： InChI=1S/C10H9NO/c1-8-7-11-10(12-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： MULZWPFQTUDZPD-UHFFFAOYSA-N
• SMILES： CC1=CN=C(C2=CC=CC=C2)O1

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 26.03000
• LogP: 2.65000

5-Methyl-2-phenyloxazole Security Information

5-Methyl-2-phenyloxazole Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-Methyl-2-phenyloxazole

Introduction to 5-Methyl-2-phenyloxazole (CAS No. 5221-67-0)

5-Methyl-2-phenyloxazole, with the CAS number 5221-67-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which consists of a five-membered oxazole ring substituted with a methyl group and a phenyl group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable building block in the synthesis of various bioactive molecules and advanced materials.

In the realm of medicinal chemistry, 5-Methyl-2-phenyloxazole has been extensively studied for its potential therapeutic applications. Recent research has highlighted its role in the development of novel drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of 5-Methyl-2-phenyloxazole exhibit potent anticancer activity against multiple cancer cell lines. The researchers found that these derivatives can selectively inhibit the growth of cancer cells while sparing normal cells, suggesting their potential as targeted cancer therapies.

Beyond its medicinal applications, 5-Methyl-2-phenyloxazole has also found utility in materials science. Its robust chemical structure and thermal stability make it an attractive candidate for the development of functional polymers and coatings. A recent study in the Journal of Polymer Science explored the use of 5-Methyl-2-phenyloxazole-based polymers in the fabrication of high-performance electronic devices. The researchers reported that these polymers exhibit excellent dielectric properties and mechanical strength, making them suitable for applications in flexible electronics and energy storage devices.

The synthesis of 5-Methyl-2-phenyloxazole can be achieved through various routes, each with its own advantages and limitations. One common method involves the cyclization of an appropriate N-substituted amide with a phenylacetonitrile derivative under acidic conditions. This reaction proceeds via an intramolecular nucleophilic attack, leading to the formation of the oxazole ring. Another approach involves the condensation of a phenylacetonitrile derivative with an N-methylhydroxylamine salt, followed by dehydration to form the desired product. Both methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The physical properties of 5-Methyl-2-phenyloxazole are also noteworthy. It is a white crystalline solid with a melting point ranging from 80 to 83°C. Its solubility profile is favorable, as it is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties facilitate its use in various chemical reactions and formulations.

In terms of safety and handling, 5-Methyl-2-phenyloxazole is generally considered safe when proper precautions are taken. However, it is important to handle this compound with care to avoid inhalation or skin contact. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves and goggles.

The environmental impact of 5-Methyl-2-phenyloxazole is another important consideration. While there is limited data on its environmental fate and effects, it is advisable to dispose of this compound according to local regulations to minimize any potential ecological risks.

In conclusion, 5-Methyl-2-phenyloxazole (CAS No. 5221-67-0) is a multifaceted compound with a wide range of applications in both medicinal chemistry and materials science. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, it is likely that this compound will play an increasingly important role in advancing various scientific fields.